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Compound of Interest

Compound Name: Hemo-De

Cat. No.: B1167983 Get Quote

Hemo-De, a widely used clearing agent and xylene substitute in laboratory settings, requires

careful handling and disposal due to its chemical properties. Composed primarily of d-

Limonene, Hemo-De is classified as a flammable liquid, a skin and eye irritant, and is notably

toxic to aquatic life, necessitating strict adherence to disposal protocols to ensure personnel

safety and environmental protection.[1][2][3][4]

Proper disposal of Hemo-De is not only a matter of safety but also of regulatory compliance.

Waste disposal must be conducted in accordance with all applicable federal, state, and local

regulations.[1][3] This guide provides essential information and step-by-step procedures for the

safe disposal of Hemo-De in a laboratory environment.

Key Chemical Properties and Hazards
To understand the importance of proper disposal, it is crucial to be aware of the primary

hazards associated with Hemo-De.
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Property Hazard Information Citation

Primary Component d-Limonene [2][4]

Physical Hazards Flammable liquid and vapor [1][2]

Health Hazards

Causes skin and eye irritation.

May cause an allergic skin

reaction. May be fatal if

swallowed and enters airways.

[1][2]

Environmental Hazards
Very toxic to aquatic life with

long-lasting effects.
[1][3]

Step-by-Step Disposal Procedures
The following steps outline the recommended procedure for the safe disposal of Hemo-De
waste in a laboratory setting.

Segregation and Collection of Hemo-De Waste
Handling Small Spills
Disposal of Contaminated Materials
Disposal of Empty Hemo-De Containers
Arranging for Final Disposal
Hemo-De Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Hemo-De and associated materials in a laboratory setting.
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Caption: Workflow for the safe disposal of Hemo-De waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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